BE“GHE Foundational & Exploratory

Check Availability & Pricing

Epigomisin O: A Comprehensive Technical
Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epigomisin O

Cat. No.: B150119

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epigomisin O, a dibenzocyclooctadiene lignan primarily isolated from plants of the Schisandra
genus, has garnered interest within the scientific community for its potential therapeutic
properties. This document provides an in-depth technical guide on the chemical structure,
physicochemical properties, and biological activities of Epigomisin O. It includes a detailed
account of its isolation and synthesis, alongside an exploration of its potential mechanisms of
action through key signaling pathways. This paper aims to serve as a comprehensive resource
for researchers and professionals engaged in natural product chemistry, pharmacology, and
drug discovery.

Chemical Structure and Physicochemical Properties

Epigomisin O is a structurally complex natural product belonging to the dibenzocyclooctadiene
lignan class.

Chemical Identity:
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Property Value

Molecular Formula C23H2807

Molecular Weight 416.46 g/mol

CAS Number 73036-31-4
(5S,6S,7S,8R)-5,6,7,8-tetrahydro-1,2,3,13-
tetramethoxy-6,7-

IUPAC Name _
dimethylbenzo[3',4]cycloocta[l1',2":4,5]benzo[1,2
-d][1][2]dioxol-5-0l
C[C@H]1--INVALID-LINK--

SMILES OC)OC)0OC)C3=C(C=C4C(=C3)0C04)0C">C
@HO)CC(C)C1
InChl=1S/C23H2807/c1-11-7-13-8-16-21(30-

inChi 10-29-16)22(27-5)17(13)18-14(19(24)12(11)2)9-

n

15(25-3)20(26-4)23(18)28-6/h8-9,11-
12,19,24H,7,10H2,1-6H3/t11-,12+,19+/m1/s1

Physicochemical Data:

Property Value Source
Appearance White to off-white solid [1]
Purity >98% [3]

Soluble in DMSO (25 mg/mL
. with ultrasonic and warming),
Solubility ) [1114]
Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C
Storage [2]

for 6 months; -20°C for 1

month.
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Experimental Protocols

Isolation of Epigomisin O from Schisandra propinqua
var. propinqua

The following protocol is a generalized procedure based on the successful isolation of lignans,

including Epigomisin O, from Schisandra propinqua var. propinqua.[5][6]

Workflow for the Isolation of Epigomisin O:
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Figure 1: General workflow for the isolation of Epigomisin O.
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Detailed Methodology:

o Plant Material and Extraction: Air-dried and powdered aerial parts (stems and leaves) of
Schisandra propinqua var. propinqua are extracted with 70% aqueous acetone at room
temperature for several days. The combined extracts are then concentrated under reduced
pressure to yield a crude extract.[6]

o Solvent Partitioning: The crude extract is suspended in water and successively partitioned
with petroleum ether and ethyl acetate. The ethyl acetate fraction, which contains the
lignans, is collected for further separation.[5]

o Column Chromatography: The ethyl acetate fraction is subjected to silica gel column
chromatography, eluting with a gradient of chloroform and acetone to yield several fractions.

[5]

« Further Purification: Fractions containing Epigomisin O are further purified using repeated
column chromatography, including MCI gel chromatography with a methanol-water gradient,
to afford the pure compound.[6]

Synthesis of Dibenzocyclooctadiene Lighans

The total synthesis of dibenzocyclooctadiene lignans like Epigomisin O is a complex process
that has been achieved through various strategies. A general approach involves the
stereoselective construction of the eight-membered ring and the introduction of the correct
stereochemistry at the chiral centers.[7]

Conceptual Workflow for the Synthesis of Dibenzocyclooctadiene Lignans:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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